2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide

• Molecular Formula: C21H22N2O4S2
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-[2-(benzenesulfonyl)-2-pyridin-3-ylethyl]-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H22N2O4S2/c1-16-10-11-20(17(2)13-16)29(26,27)23-15-21(18-7-6-12-22-14-18)28(24,25)19-8-4-3-5-9-19/h3-14,21,23H,15H2,1-2H3
• InChI Key: RRVOQOCFRZNMDU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC(C2=CN=CC=C2)S(=O)(=O)C3=CC=CC=C3)C

Description

2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide, also known as DMP 777, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777 is not fully understood. However, studies have shown that it inhibits the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes. This inhibition has been linked to the therapeutic effects of 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777.
Biochemical and Physiological Effects:
2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777 has been found to have a variety of biochemical and physiological effects. Studies have shown that it can inhibit the growth of cancer cells, reduce inflammation, and regulate glucose metabolism. Additionally, it has been found to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777 in lab experiments is its high purity and yield. Additionally, it has been extensively studied and its potential therapeutic effects have been well documented. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777. One area of research could be to further investigate its potential therapeutic effects for various diseases. Additionally, more research could be done to fully understand its mechanism of action and how it interacts with other physiological processes. Finally, research could be done to investigate potential side effects and toxicity of 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777.

Synthesis Methods

The synthesis of 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777 involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with 2-(3-pyridinyl)ethylamine, followed by the addition of phenylsulfonyl chloride. The resulting product is then purified through recrystallization. This method has been shown to yield high purity and high yield of 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777.

Scientific Research Applications

2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777 has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its potential as a therapeutic agent for various diseases. Studies have shown that 2,4-dimethyl-N-[2-(phenylsulfonyl)-2-(3-pyridinyl)ethyl]benzenesulfonamide 777 has potential therapeutic effects for cancer, diabetes, and inflammation.